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2-[4-(1,3-Benzothiazol-2-ylsulfanylmethyl)-6-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine 2-[4-(1,3-Benzothiazol-2-ylsulfanylmethyl)-6-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine
Brand Name: Vulcanchem
CAS No.: 511514-16-2
VCID: VC0431568
InChI: InChI=1S/C25H20N6O2S2/c26-23(27-16-10-12-19(13-11-16)33-18-6-2-1-3-7-18)31-24-28-17(14-22(32)30-24)15-34-25-29-20-8-4-5-9-21(20)35-25/h1-14H,15H2,(H4,26,27,28,30,31,32)
SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=NC3=NC(=O)C=C(N3)CSC4=NC5=CC=CC=C5S4)N
Molecular Formula: C25H20N6O2S2
Molecular Weight: 500.6g/mol

2-[4-(1,3-Benzothiazol-2-ylsulfanylmethyl)-6-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine

CAS No.: 511514-16-2

Main Products

VCID: VC0431568

Molecular Formula: C25H20N6O2S2

Molecular Weight: 500.6g/mol

2-[4-(1,3-Benzothiazol-2-ylsulfanylmethyl)-6-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine - 511514-16-2

CAS No. 511514-16-2
Product Name 2-[4-(1,3-Benzothiazol-2-ylsulfanylmethyl)-6-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine
Molecular Formula C25H20N6O2S2
Molecular Weight 500.6g/mol
IUPAC Name 2-[6-(1,3-benzothiazol-2-ylsulfanylmethyl)-4-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine
Standard InChI InChI=1S/C25H20N6O2S2/c26-23(27-16-10-12-19(13-11-16)33-18-6-2-1-3-7-18)31-24-28-17(14-22(32)30-24)15-34-25-29-20-8-4-5-9-21(20)35-25/h1-14H,15H2,(H4,26,27,28,30,31,32)
Standard InChIKey HBBRVXZGTBLMBO-UHFFFAOYSA-N
Isomeric SMILES C1=CC=C(C=C1)OC2=CC=C(C=C2)N/C(=N\C3=NC(=O)C=C(N3)CSC4=NC5=CC=CC=C5S4)/N
SMILES C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=NC3=NC(=O)C=C(N3)CSC4=NC5=CC=CC=C5S4)N
Canonical SMILES C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=NC3=NC(=O)C=C(N3)CSC4=NC5=CC=CC=C5S4)N
PubChem Compound 1839431
Last Modified Nov 09 2021
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